N-(4-anilinophenyl)-2-phenylcyclopropanecarboxamide

• IUPAC Name: N-(4-anilinophenyl)-2-phenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C22H20N2O/c25-22(21-15-20(21)16-7-3-1-4-8-16)24-19-13-11-18(12-14-19)23-17-9-5-2-6-10-17/h1-14,20-21,23H,15H2,(H,24,25)
• InChI Key: FXOKWMLZVSPKPK-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1C(=O)NC2=CC=C(C=C2)NC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H20N2O
• Molecular Weight: 328.4 g/mol

Description

“N-(4-anilinophenyl)-2-phenylcyclopropanecarboxamide” is a complex organic compound. It contains an aniline functional group (an amino group attached to a phenyl group), a phenyl group, and a cyclopropane ring attached to a carboxamide group.

Synthesis Analysis

While the exact synthesis process for this compound isn’t available, it might involve several steps including the formation of the cyclopropane ring, the attachment of the phenyl group, and the formation of the carboxamide group. The synthesis could potentially involve techniques such as nucleophilic substitution, reduction, and cyclization.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely involve a combination of single and double bonds, with the cyclopropane ring and the aromatic phenyl groups contributing to the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The aniline group might undergo reactions such as acylation or alkylation. The carboxamide group could potentially be hydrolyzed to form a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its melting and boiling points, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s designed to interact with biological systems, it might bind to specific receptors or enzymes, altering their function.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for causing allergic reactions. Proper handling and disposal procedures should be followed to minimize risks.

Future Directions

The future directions for research on this compound could involve further exploration of its potential applications, such as its use in pharmaceutical development or organic synthesis.